6-methoxy-N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)nicotinamide

• IUPAC Name: 6-methoxy-N-[2-(4-oxo-1,2,3-benzotriazin-3-yl)ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C16H15N5O3/c1-24-14-7-6-11(10-18-14)15(22)17-8-9-21-16(23)12-4-2-3-5-13(12)19-20-21/h2-7,10H,8-9H2,1H3,(H,17,22)
• InChI Key: WUQXUKWSFWMEIQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)C(=O)NCCN2C(=O)C3=CC=CC=C3N=N2
• Molecular Formula: C16H15N5O3
• Molecular Weight: 325.32 g/mol

Description

The compound “6-methoxy-N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)nicotinamide” is a complex organic molecule. It contains a triazine ring, which is a six-membered ring with three nitrogen atoms and three carbon atoms. The triazine ring is a common structure in many biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the positions of the substituents on the triazine ring. The presence of the methoxy and ethyl groups would likely influence the overall shape and properties of the molecule.

Chemical Reactions Analysis

Triazine derivatives are known to undergo a variety of chemical reactions, including substitutions and additions. The specific reactions that this compound would undergo would depend on the nature of the substituents and the conditions of the reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the nature of the substituents on the triazine ring. Factors such as polarity, solubility, and stability would be determined by these groups.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Novel Synthetic Routes and Chemical Structures : Studies have developed new synthetic routes for producing nicotinamide derivatives, showcasing their potential in creating complex molecules. For instance, the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides introduces a novel class of pseudopeptidic triazines, highlighting innovative approaches to molecular design and synthesis Sañudo, Marcaccini, Basurto, & Torroba, 2006.

• Crystal Structure Analysis : The crystal structures of ethyl 2-methoxy-6-[(triphenylphosphoranylidene)amino]nicotinate and its variants demonstrate how subtle changes in molecular composition can significantly affect crystal packing and hydrogen bonding patterns. This underscores the importance of structural analysis in understanding the physical properties of chemical compounds Cobo, Glidewell, Low, & Orozco, 2008.

Biological Applications

• Antiprotozoal and Antineoplastic Activities : Some nicotinamide derivatives have been evaluated for their antiprotozoal and antineoplastic activities. For example, certain aza-analogues of furamidine showed potent in vitro activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, with some compounds achieving curative outcomes in an in vivo mouse model Ismail et al., 2003.

• Antimicrobial and Anticancer Properties : Derivatives of nicotinamide have been synthesized and tested for their antimicrobial and anticancer properties, showing moderate activity in preliminary screenings. This indicates potential therapeutic applications of nicotinamide derivatives in treating infections and cancer Ross, 1967.

Chemical Properties and Reactivity

• Chemical Modifications and Reactivity : The studies on the chemical modification of nicotinamide derivatives, such as Lewis acid-promoted substitutions, provide valuable insights into their reactivity and potential for further functionalization. This knowledge is crucial for designing novel compounds with enhanced properties or specific biological activities Abdel-Aziz, 2007.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Many triazine derivatives are known to have biological activity, including as herbicides and drugs. The specific mechanism of action would need to be determined through biological testing.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. Many triazine derivatives are biologically active and could potentially be hazardous. Appropriate safety precautions should be taken when handling this compound.

Future Directions

Future research on this compound could involve exploring its potential biological activity, optimizing its synthesis, and investigating its physical and chemical properties. These studies could lead to the development of new drugs or other useful compounds.